Cas no 38603-72-4 (4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride)

• Product Name: 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride
• CAS No: 38603-72-4
• MF: C₇H₁₅Cl₂N₃S
• MW: 244.185097932816
• MDL: MFCD12031495
• CID: 825731
• PubChem ID: 3015999
• Update Time: 2025-08-05

4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-[(2-aminoethyl)thiomethyl]imidazole Dihydrochloride
• 2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethylamine dihydrochloride
• 2-[[(5-Methyl-1H-imidazol-4-yl)methyl]thio]-ethanamine Dihydrochloride
• 4-[(2-Aminoethyl)thiomethyl]-5-methylimidazole Dihydrochloride
• 5-[[(2-Aminoethyl)thio]methyl]-4-methylimidazole Dihydrochloride
• 2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine,dihydrochloride
• 2-(4-methyl-5-imidazolyl)methylmercaptoethylamine dihydrochloride
• 2-{[(5-methyl-1H-imidazol-4-yl)methyl]thio}ethylamine dihydrochloride
• 4-Methyl-5-[(2-amino-ethyl)thiomethyl]-imidazole dihydrochloride
• BB_SC-1731
• EINECS 254-033-2
• 2-(((5-Methyl-1H-imidazol-4-yl)methyl)thio)ethylamine dihydrochloride
• 2-(((4-Methyl-1H-imidazol-5-yl)methyl)thio)ethanamine dihydrochloride
• (2-{[(4-methyl-1h-imidazol-5-yl)methyl]thio}ethyl)amine dihydrochloride
• (2-([(4-Methyl-1h-imidazol-5-yl)methyl]thio)ethyl)amine dihydrochloride
• VFWUYASTZCOUKN-UHFFFAOYSA-N
• Cimetidine EP Impurity J DiHCl
• ZX-CM0
• AKOS027426864
• EC 254-033-2
• 2-(((4-Methyl-1H-imidazol-5-yl)methyl)thio)ethanaminedihydrochloride
• MFCD12031495
• s11912
• 2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrochloride
• 4-methyl-5-[(2-amino-ethyl)-thiomethyl]-imidazole dihydrochloride
• 4-methyl-5-[(2-aminoethyl)thiomethyl]-imidazole dihydrochloride
• 2[(5-methylimidazol-4-yl)methyl]thioethylamine dihydrochloride
• CS-0153441
• 4-(2-aminoethyl)thiomethyl-5-methylimidazole dihydrochloride
• (2-([(4-methyl-1h-imidazol-5-yl)methyl]thio)ethyl)amine 2hcl
• 4-(2-aminoethyl)thiomethyl-5-methylimidazole dihydrochloride salt
• DTXSID20191924
• (2-{[(5-methyl-1H-imidazol-4-yl)methyl]thio}ethyl)amine dihydrochloride
• 2-[(5-methyimidazol-4-yl)methyl]thioethylamine dihydrochloride
• AKOS030242042
• DTXCID60114415
• AS-54549
• SCHEMBL8600409
• 2-{[(5-METHYL-3H-IMIDAZOL-4-YL)METHYL]SULFANYL}ETHANAMINE DIHYDROCHLORIDE
• 4-methyl-5-[(2-aminoethyl)-thiomethyl]-imidazole dihydrochloride
• 4-methyl-5-[(2-aminoethyl)-thiomethyl]imidazole dihydrochloride
• 38603-72-4
• NS00089246
• 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride

• MDL： MFCD12031495
• Inchi： 1S/C7H13N3S.2ClH/c1-6-7(10-5-9-6)4-11-3-2-8;;/h5H,2-4,8H2,1H3,(H,9,10);2*1H
• InChI Key： VFWUYASTZCOUKN-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(CCN)CC1=C(C)NC=N1

Computed Properties

• Exact Mass: 243.03600
• Monoisotopic Mass: 243.0363741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80

Experimental Properties

• Melting Point: 188-191°C
• Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
• PSA: 80.00000
• LogP: 3.21430

4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride

4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride (CAS No. 38603-72-4): A Comprehensive Overview

4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride, identified by its CAS number 38603-72-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This imidazole derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a thiomethyl group and an aminoethyl side chain introduces versatile reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The compound's structure consists of a central imidazole ring substituted with a methyl group at the 4-position and a thiomethyl group at the 5-position. Additionally, the 2-position of the imidazole ring is linked to a 2-aminoethyl chain, which provides further functionalization possibilities. This intricate arrangement not only contributes to the compound's chemical diversity but also opens up avenues for exploring its biological activities.

In recent years, there has been growing interest in imidazole derivatives as pharmacological agents due to their broad spectrum of biological activities. Imidazoles are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The specific modifications present in 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride enhance its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The thiomethyl group and the aminoethyl side chain can serve as targets for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against Gram-positive bacteria, making them attractive candidates for further investigation.

Furthermore, the structural features of 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride make it a suitable candidate for exploring its role in modulating inflammatory responses. Imidazole derivatives have been shown to interact with various inflammatory mediators and signaling pathways, suggesting their potential use in treating chronic inflammatory diseases. The presence of the aminoethyl side chain may enhance binding affinity to specific protein targets involved in inflammation, offering a novel approach to developing anti-inflammatory therapies.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for pharmaceutical applications. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect makes 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride particularly attractive for formulation development in drug products.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride to identify key interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex imidazole derivatives more efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups into the imidazole core, streamlining the synthetic route.

In conclusion, 4-Methyl-5-(2-aminoethyl)thiomethylimidazole Dihydrochloride (CAS No. 38603-72-4) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to fully explore its pharmacological properties and therapeutic potential.